2-{4-[benzyl(ethyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[benzyl(ethyl)sulfamoyl]benzoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C24H25N3O4S2/c1-2-27(15-16-7-4-3-5-8-16)33(30,31)18-13-11-17(12-14-18)23(29)26-24-21(22(25)28)19-9-6-10-20(19)32-24/h3-5,7-8,11-14H,2,6,9-10,15H2,1H3,(H2,25,28)(H,26,29)
• InChI Key: SIEJRURFJRUZRF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)N
• Molecular Formula: C24H25N3O4S2
• Molecular Weight: 483.6 g/mol
• CAS No.: 946236-96-0

Description

2-{4-[Benzyl(ethyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide is a synthetic small molecule featuring a cyclopenta[b]thiophene-3-carboxamide core substituted with a benzamido group at position 2 and a benzyl(ethyl)sulfamoyl moiety at position 4 of the benzene ring.

Biological Activity

The compound 2-{4-[benzyl(ethyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide is a novel organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, and applications in medicinal chemistry, particularly focusing on its anti-inflammatory, anticancer, and antimicrobial properties.

Chemical Structure and Synthesis

The compound belongs to the class of cyclopenta[b]thiophenes , characterized by a complex structure that includes a cyclopentane ring fused with a thiophene ring. The IUPAC name for this compound indicates a substitution pattern that contributes to its biological activity.

Synthesis Pathway

The synthesis typically involves multi-step organic reactions:

• Formation of the Cyclopentathiophene Core : This is achieved through cyclization reactions involving thiophene derivatives.
• Introduction of Functional Groups : Benzamido and sulfamoyl groups are introduced using coupling reactions with appropriate amines and sulfonyl chlorides.
• Purification : The final product is purified using chromatographic techniques to ensure high yield and purity.

The mechanism by which this compound exerts its biological effects involves interactions with various molecular targets:

• Enzyme Inhibition : It may inhibit enzymes related to inflammatory pathways or cancer cell proliferation.
• Receptor Modulation : The compound can bind to specific receptors, altering their activity and leading to therapeutic effects.

Anticancer Activity

Research has indicated that 2-{4-[benzyl(ethyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide exhibits significant anticancer properties. In vitro studies have demonstrated its effectiveness against various cancer cell lines:

Cell Line	IC50 (µM)	Effect
Breast Cancer (MCF-7)	10	Significant growth inhibition
Leukemia (K562)	8	High cytotoxicity
Colon Cancer (HT-29)	12	Moderate inhibition

These findings suggest that the compound may interfere with cell cycle progression or induce apoptosis in cancer cells.

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. In animal models of inflammation, it has shown promise by reducing markers such as TNF-alpha and IL-6:

Model	Dosage (mg/kg)	Effect on Inflammation
Carrageenan-induced edema	20	Reduced paw swelling by 50%
LPS-induced inflammation	10	Decreased cytokine levels significantly

These results indicate that the compound could serve as a potential therapeutic agent in treating inflammatory diseases.

Antimicrobial Activity

In addition to anticancer and anti-inflammatory effects, this compound has demonstrated antimicrobial properties against various pathogens:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Candida albicans	64 µg/mL

These results highlight the compound's potential as a broad-spectrum antimicrobial agent.

Case Studies and Research Findings

Recent studies have focused on the optimization of this compound's structure to enhance its biological activity. For instance, modifications to the benzyl group have led to derivatives with improved potency against specific cancer types.

Notable Research

• A study published in Journal of Medicinal Chemistry explored analogs of this compound, revealing enhanced activity against resistant cancer cell lines .
• Another investigation highlighted its use in combination therapies for synergistic effects with existing anticancer drugs .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural motifs with several pharmacologically active molecules, particularly in its cyclopenta[b]thiophene core, sulfonamide substituents, and carboxamide functionalities. Below is a detailed comparison with key analogs:

Compound Name	Key Structural Differences	Biological Activity	Physicochemical Properties
2-{4-[Benzyl(ethyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide (Target)	Benzyl(ethyl)sulfamoyl group at position 4 of benzamido substituent	Likely mitofusin agonist (inferred from structural analogs); potential T2D application	Estimated higher logP (~4.0) due to benzyl/ethyl groups; moderate solubility (logSw ~ -4.0)*
G839-0106 ()	Cyclohexyl(methyl)sulfamoyl substituent	Included in antiviral and targeted diversity libraries; unknown specific activity	Molecular weight 475.63; logP 3.67; logSw -4.18; 8 rotatable bonds
T500932 ()	5-cyclopropyl-4-phenyl-1,2,4-triazole substituent	Validated mitofusin agonist; restores mtDNA in β-cell dysfunction models	Higher polarity (sulfanyl group); molecular weight ~500 (estimated)
932997-87-0 ()	4-Methoxyphenylsulfonylacetamido group	Unknown activity; structural focus on sulfonylacetamido	Molecular weight 394.5; logP ~2.5 (estimated); lower lipophilicity due to methoxy group
868965-64-4 ()	1,2,3,4-Tetrahydroisoquinoline-sulfonyl substituent	Unreported activity; structural diversity in sulfonamide moiety	Molecular weight 495.6; higher rigidity (tetrahydroisoquinoline)

*Estimated properties based on structural analogs in and .

Pharmacological and Mechanistic Insights

These agonists rescue mtDNA depletion and enhance GSIS in diabetic islets, implicating utility in T2D .

Sulfonamide Contributions :

• Sulfonamide groups (e.g., in ) are associated with diverse bioactivities, including antimicrobial and anti-inflammatory effects. The benzyl(ethyl)sulfamoyl group in the target compound may enhance blood-brain barrier penetration compared to smaller substituents (e.g., cyclohexyl/methyl in G839-0106) .

Thiophene Core Modifications :

• The cyclopenta[b]thiophene scaffold (common to all analogs) provides a rigid, planar structure conducive to binding hydrophobic pockets in enzymes or receptors. Substitutions at the benzamido position dictate specificity; for example, methoxy groups () reduce lipophilicity, while aromatic/hydrophobic groups (e.g., benzyl) enhance membrane permeability .

Physicochemical and ADME Profiles

• Solubility : All analogs exhibit poor water solubility (logSw ≤ -4.0), necessitating formulation optimizations for in vivo studies .
• Metabolic Stability : The benzyl(ethyl)sulfamoyl group may undergo cytochrome P450-mediated oxidation, whereas cyclohexyl/methyl (G839-0106) or methoxy (932997-87-0) substituents could confer slower metabolism .

Preparation Methods

Cyclization of Thiophene Derivatives

Cyclopenta[b]thiophene is typically synthesized via intramolecular cyclization of substituted thiophene precursors. For example, a Dieckmann cyclization of ethyl 2-(thiophen-3-yl)acetate under basic conditions (e.g., sodium hydride in THF) yields the bicyclic system. Alternative methods employ Friedel-Crafts alkylation using Lewis acids like aluminum chloride to facilitate ring closure.

Functionalization of Preformed Cyclopenta[b]thiophene

Commercial availability of cyclopenta[b]thiophene derivatives allows direct functionalization. Lithiation at the 3-position using LDA (lithium diisopropylamide) followed by quenching with electrophiles (e.g., CO₂ for carboxylation) introduces the carboxamide precursor.

Introduction of the Sulfamoylbenzamido Group

The sulfamoylbenzamido moiety is introduced via sequential sulfonylation and amidation reactions.

Synthesis of 4-(N-Benzyl-N-ethylsulfamoyl)benzoic Acid

• Sulfonylation of Benzyl-Ethyl Amine :
  Benzyl-ethyl amine reacts with 4-chlorosulfonylbenzoic acid in dichloromethane (DCM) at 0–5°C, yielding 4-(N-benzyl-N-ethylsulfamoyl)benzoic acid. Triethylamine (TEA) is used to scavenge HCl, with yields exceeding 80%.

  $$\text{C}_6\text{H}_5\text{CH}_2\text{NHEt} + \text{ClSO}_2\text{C}_6\text{H}_4\text{COOH} \xrightarrow{\text{TEA, DCM}} \text{C}_6\text{H}_5\text{CH}_2\text{N(Et)SO}_2\text{C}_6\text{H}_4\text{COOH}$$

• Activation as Acyl Chloride :
  The benzoic acid derivative is treated with thionyl chloride (SOCl₂) at 70–80°C for 4 hours to form the corresponding acyl chloride. Excess SOCl₂ is removed under reduced pressure, and the product is used directly in subsequent steps.

Amide Coupling with Cyclopenta[b]thiophene-3-carboxamide

The activated acyl chloride reacts with cyclopenta[b]thiophene-3-carboxamide under Schotten-Baumann conditions:

• Solvent : Ethyl acetate/water biphasic system

• Base : Aqueous sodium bicarbonate (NaHCO₃)

• Temperature : 0°C to room temperature

• Yield : 70–85%

Optimization of Reaction Conditions

Catalytic Amidation

Alternative coupling agents improve efficiency:

• HATU/DIPEA System : In DMF, 4-(N-benzyl-N-ethylsulfamoyl)benzoyl chloride couples with the cyclopenta[b]thiophene carboxamide using HATU (1 eq) and DIPEA (3 eq) at 40°C overnight, achieving 90% yield.

Green Chemistry Approaches

• Ultrasonic Irradiation : Sonication at 25–30°C reduces reaction time from hours to 15 minutes, as demonstrated in analogous benzothiazole syntheses.

• Solvent-Free Conditions : Nano titania-supported sulfonic acid catalysts enable amidation without solvents at 70°C, minimizing waste.

Data Tables: Key Reaction Parameters

Table 1. Sulfonylation of Benzyl-Ethyl Amine

Reagent	Conditions	Yield (%)	Source
4-Chlorosulfonylbenzoic acid	DCM, 0–5°C, TEA	82
SOCl₂	70–80°C, 4h	95

Table 2. Amidation Methods Comparison

Coupling Agent	Solvent	Temperature	Yield (%)	Source
Acyl chloride + NaHCO₃	Ethyl acetate/H₂O	0–25°C	78
HATU/DIPEA	DMF	40°C	90
Nano titania catalyst	Solvent-free	70°C	88

Challenges and Mitigation Strategies

Steric Hindrance

The N-benzyl-N-ethyl group imposes steric constraints during sulfonylation. Using bulky solvents (e.g., THF) or slow reagent addition mitigates this issue.

Byproduct Formation

Hydrolysis of the acyl chloride intermediate is minimized by anhydrous conditions and immediate use after synthesis.

Purification

Column chromatography (silica gel, ethyl acetate/hexane) or recrystallization from ethanol/water mixtures achieves >95% purity .

Q & A

Q. Critical Factors :

• Temperature Control : Excess heat during sulfamoylation can lead to decomposition.
• Solvent Purity : Trace moisture in DMF reduces coupling efficiency.
• Catalysts : Triethylamine (TEA) is essential for neutralizing HCl byproducts during sulfonylation .

Which analytical techniques are most effective for confirming the purity and structure of this compound?

Level : Basic
Answer :

NMR Spectroscopy : $^1$H and $^{13}$C NMR confirm regiochemistry of the cyclopenta[b]thiophene ring and sulfamoyl group placement .

HPLC : Reverse-phase HPLC (C18 column, acetonitrile/water gradient) assesses purity (>95% required for biological assays) .

Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]$^+$ at m/z 486.12) and detects synthetic by-products .

Q. SAR Table :

Modification	Bioactivity Change	Reference
Benzyl → Methyl Sulfamoyl	↓ Antimicrobial activity (MIC ↑ 4×)
Ethyl → Propyl Ester	↑ Cytotoxicity (IC₅₀ ↓ 30%)

How should researchers address contradictions in biological data between in vitro and in vivo studies?

Level : Advanced
Answer :

Pharmacokinetic Profiling : Measure bioavailability (e.g., oral vs. IV administration) and metabolic stability (liver microsome assays) to explain efficacy gaps .

Formulation Optimization : Use nanoemulsions or liposomes to enhance solubility (>50 µg/mL required for in vivo efficacy) .

Off-Target Analysis : Proteome-wide screening (e.g., CETSA) identifies unintended targets causing toxicity .

Case Study : In vivo inactivity despite low IC₅₀ may stem from rapid glucuronidation (detected via LC-MS/MS metabolite profiling) .

What computational methods are used to predict binding modes with biological targets?

Level : Advanced
Answer :

Molecular Docking (AutoDock Vina) : Predicts interactions with EGFR (PDB: 1M17). The sulfamoyl group forms hydrogen bonds with Thr766 and Met769 .

MD Simulations (GROMACS) : 100-ns simulations assess binding stability (RMSD < 2 Å indicates stable complexes) .

QSAR Models : Correlate logP and polar surface area (PSA) with BBB permeability (PSA < 90 Ų preferred) .

How can solubility challenges be mitigated during formulation?

Level : Advanced
Answer :

Co-Solvent Systems : Use PEG-400/water (70:30) to achieve >1 mg/mL solubility .

Salt Formation : React with methanesulfonic acid to form a mesylate salt (solubility ↑ 5×) .

Amorphous Solid Dispersion : Spray-drying with HPMCAS increases dissolution rate (85% release in 60 min) .

What strategies optimize synthetic routes for scalability?

Level : Advanced
Answer :

Flow Chemistry : Continuous sulfamoylation reduces reaction time from 12 h to 2 h .

Catalyst Screening : Pd/C (5% wt) improves Suzuki coupling yields (85% vs. 60% with Pd(OAc)₂) .

Green Solvents : Switch from DMF to cyclopentyl methyl ether (CPME) for easier recycling .

Why might in vitro potency fail to translate to in vivo efficacy?

Level : Advanced
Answer :

• Metabolic Instability : CYP3A4-mediated oxidation detected via LC-HRMS metabolomics .
• Poor Tissue Penetration : Low logD (1.8) limits tumor accumulation (confirmed via PET imaging with $^{18}$F-labeled analog) .
• Plasma Protein Binding : >95% binding to albumin reduces free drug concentration (SPR analysis) .

How is compound stability evaluated under physiological conditions?

Level : Advanced
Answer :

pH Stability : Incubate in buffers (pH 1.2–7.4) for 24 h; HPLC quantifies degradation (e.g., <5% at pH 7.4) .

Light Sensitivity : UV-vis spectroscopy tracks photodegradation (λmax shift indicates decomposition) .

Thermal Stability : TGA/DSC analysis shows decomposition onset at 180°C, guiding storage conditions .